Cas no 338421-89-9 (1-(3-Chlorophenyl)sulfanyl-3-4-(2-fluorophenyl)piperazino-2-propanol)

• Product Name: 1-(3-Chlorophenyl)sulfanyl-3-4-(2-fluorophenyl)piperazino-2-propanol
• CAS No: 338421-89-9
• CID: 4647427
• Update Time: 2025-10-31

1-(3-Chlorophenyl)sulfanyl-3-4-(2-fluorophenyl)piperazino-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)sulfanyl-3-4-(2-fluorophenyl)piperazino-2-propanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3-Chlorophenyl)sulfanyl-3-4-(2-fluorophenyl)piperazino-2-propanol

1-(3-Chlorophenyl)sulfanyl-3-4-(2-fluorophenyl)piperazino-2-propanol: An Overview of a Novel Compound

1-(3-Chlorophenyl)sulfanyl-3-4-(2-fluorophenyl)piperazino-2-propanol (CAS No. 338421-89-9) is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. This article aims to provide a comprehensive overview of 1-(3-Chlorophenyl)sulfanyl-3-4-(2-fluorophenyl)piperazino-2-propanol, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

1-(3-Chlorophenyl)sulfanyl-3-4-(2-fluorophenyl)piperazino-2-propanol is a multifunctional molecule with a molecular formula of C₁₉H₂₀ClFN₂O and a molecular weight of approximately 356.82 g/mol. The compound features a piperazine ring, which is a common structural motif in many bioactive molecules due to its ability to form hydrogen bonds and interact with various biological targets. The presence of a chloro substituent on the phenyl ring and a fluoro substituent on another phenyl ring adds to the compound's chemical diversity and potential for modulating biological activity.

The sulfanyl group (thioether) in the molecule further contributes to its unique properties, as sulfur-containing compounds often exhibit distinct reactivity and bioavailability compared to their oxygen-containing counterparts. The combination of these functional groups results in a molecule with high structural complexity and potential for diverse biological interactions.

Synthesis Methods

The synthesis of 1-(3-Chlorophenyl)sulfanyl-3-4-(2-fluorophenyl)piperazino-2-propanol involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach involves the reaction of 1-(3-chlorophenylthio)-2-propanol with 4-(2-fluorophenyl)piperazine under appropriate conditions. This method typically involves the use of catalysts and solvents to facilitate the formation of the desired product.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing complex molecules like 1-(3-Chlorophenyl)sulfanyl-3-4-(2-fluorophenyl)piperazino-2-propanol. For example, the use of green solvents and catalytic systems has been explored to reduce the environmental impact of the synthesis process while maintaining high yields.

Biological Activities

1-(3-Chlorophenyl)sulfanyl-3-4-(2-fluorophenyl)piperazino-2-propanol has been studied for its potential biological activities, including its effects on various receptors and enzymes. Research has shown that this compound exhibits significant affinity for serotonin receptors, particularly the 5-HT_1A receptor, which plays a crucial role in modulating mood and anxiety disorders.

In addition to its serotonin receptor activity, 1-(3-Chlorophenyl)sulfanyl-3-4-(2-fluorophenyl)piperazino-2-propanol has also been investigated for its potential as an inhibitor of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. Inhibition of MAO can lead to increased levels of these neurotransmitters in the brain, which may have therapeutic benefits for conditions such as depression and Parkinson's disease.

Clinical Applications and Research Developments

The potential therapeutic applications of 1-(3-Chlorophenyl)sulfanyl-3-4-(2-fluorophenyl)piperazino-2-propanol have been explored in various preclinical studies. Early results suggest that this compound may have beneficial effects in treating mood disorders, anxiety disorders, and neurodegenerative diseases. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In recent years, several research groups have focused on optimizing the pharmacokinetic properties of 1-(3-Chlorophenyl)sulfanyl-3-4-(2-fluorophenyl)piperazino-2-propanol. These efforts aim to improve its bioavailability, reduce side effects, and enhance its therapeutic index. For instance, studies have investigated the use of prodrug strategies to enhance the compound's stability and absorption in vivo.

Conclusion

1-(3-Chlorophenyl)sulfanyl-3-4-(2-fluorophenyl)piperazino-2-propanol (CAS No. 338421-89-9) is a promising compound with potential applications in the treatment of various neurological and psychiatric disorders. Its unique chemical structure, combined with its biological activities, makes it an interesting target for further research and development. As more studies are conducted, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, potentially leading to novel treatments for unmet medical needs.